4-[(4-Fluorophenyl)sulfonyl]piperazinyl piperidyl ketone
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Description
4-[(4-Fluorophenyl)sulfonyl]piperazinyl piperidyl ketone is a useful research compound. Its molecular formula is C16H22FN3O3S and its molecular weight is 355.43. The purity is usually 95%.
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Scientific Research Applications
Gas Membrane Separation A study by X. Jian, Ying Dai, L. Zeng, & R. Xu (1999) on poly(phthalazinone ether sulfone ketone) (PPESK) copolymers, which incorporate components similar to 4-[(4-Fluorophenyl)sulfonyl]piperazinyl piperidyl ketone, revealed their potential in high-temperature gas separation due to their excellent gas separation properties. These materials demonstrated significant permeability and selectivity for gases like CO2, O2, and N2, showcasing their bright prospect as membrane material for gas separation applications (Jian et al., 1999).
Fuel Cell Technology Research by Guyu Xiao, Guoming Sun, & D. Yan (2002) on novel sulfonated poly(phthalazinone ether ketone)s for fuel cells highlights the material's high thermal stability and promising prospects in polymer electrolyte membrane fuel cell applications. These materials exhibited low swelling and high ion exchange capacity (IEC), essential properties for fuel cell membranes (Xiao, Sun, & Yan, 2002).
Polymer Modification for Improved Properties Y. Meng, A. S. Hay, X. Jian, & S. Tjong (1997) synthesized novel poly(phthalazinone ether sulfone ketone)s, showing how the modification of such polymers can lead to improved melt flow properties, essential for processing and application in various industries. The study demonstrated the potential of these materials in high-performance applications due to their high glass transition temperatures and excellent thermooxidative properties (Meng et al., 1997).
Advanced Material Applications A 2014 study by Yufei Wang et al. on amphoteric ion exchange membranes synthesized for vanadium redox flow battery applications underscores the innovative use of similar ketone-based polymers in energy storage. The synthesized copolymers showed excellent proton conductivities and significantly suppressed vanadium ion permeability, indicating their potential as promising candidates for ion exchange membranes in energy storage applications (Wang et al., 2014).
Properties
IUPAC Name |
[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22FN3O3S/c17-14-4-6-15(7-5-14)24(22,23)20-12-10-19(11-13-20)16(21)18-8-2-1-3-9-18/h4-7H,1-3,8-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSHHQNMUMVKPPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.